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Compound of Interest

Compound Name: Dccem

Cat. No.: B053258

Disclaimer: The following guidelines are based on the likely assumption that "Dccem” is a
typographical error for Dichloromethane (DCM), a common laboratory solvent also known as
methylene chloride. Dichloromethane is a hazardous chemical that requires strict handling and
disposal protocols.[1][2][3] Professionals should always consult their institution's specific Safety
Data Sheets (SDS) and waste disposal procedures.

Immediate Safety and Logistical Information

Dichloromethane is a volatile, colorless liquid with a sweetish odor that poses several health
risks.[2][4] It is a suspected carcinogen, can cause skin and eye irritation, and may lead to
central nervous system depression upon inhalation.[4][5][6] Due to its high volatility, the primary
exposure route is inhalation.[1][4]

Personal Protective Equipment (PPE) is mandatory when handling DCM:

Ventilation: Always handle dichloromethane in a certified chemical fume hood to minimize
inhalation of vapors.[1][7]

Eye Protection: Chemical safety goggles or a face shield are required.[1]

Protective Clothing: A lab coat, preferably buttoned, should be worn.[1]

Gloves: Dichloromethane can penetrate standard nitrile gloves quickly.[1] For short-duration
tasks involving small quantities, double-gloving with nitrile gloves is a common practice. For
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handling larger volumes or for spill cleanup, more resistant gloves such as Viton or

Silvershield® are recommended.[1] Contaminated gloves must be removed and disposed of

as hazardous waste immediately.[1][8]

Quantitative Data

The following table summarizes key quantitative data for Dichloromethane (DCM).

Property

Value

Chemical Formula

CH2Cl2[4]

Molar Mass 84.93 g/mol [3]

Density 1.3266 g/cm3 (at 20°C)[4]
Boiling Point 39.6 °C (103.3 °F)[4]
Melting Point -96.7 °C (-142.1 °F)[4]

Vapor Pressure

350 mbar (at 20°C)[9]

Solubility in Water

17.5 g/L (at 25°C)[4]

Autoignition Temperature

556 °C (1032.8 °F)[9]

Lower Flammability Limit

13 vol %[9]

Upper Flammability Limit

23 vol %[9]

Experimental Protocols

Protocol for Segregation and Collection of Dichloromethane Waste:

» Designated Waste Container: All waste containing dichloromethane must be collected in a

designated, chemically compatible, and properly sealed container.[1][10] Suitable containers

are typically made of glass or high-density polyethylene (HDPE).[10]

e Labeling: The container must be clearly labeled as "Hazardous Waste: Dichloromethane".[1]

The label should also list any other chemicals mixed with the DCM and their approximate

concentrations.[1]
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e Segregation: Do not mix dichloromethane waste with incompatible materials such as strong
oxidizers, strong acids, amines, or chemically active metals like aluminum or magnesium.
[11][12]

o Storage: Store the sealed waste container in a cool, dry, well-ventilated area, away from heat
sources and direct sunlight.[10] The storage location should be a designated satellite
accumulation area for hazardous waste.[8]

Protocol for Managing Dichloromethane Spills:
» Immediate Evacuation: In the event of a large spill, evacuate the immediate area.[7]

o Ventilation: Ensure the area is well-ventilated, typically by working within a chemical fume
hood. For larger spills, further ventilation may be necessary.

o Containment: For small spills (<100 mL), use an absorbent material like vermiculite, sand, or
a commercial spill pillow to contain the liquid.[10] Do not use combustible materials like
sawdust.[10]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a sealed, labeled container for hazardous waste.

o Decontamination: Clean the spill area with soap and water after the initial cleanup.[11]

» Reporting: Report all spills to the institution's Environmental Health & Safety (EHS)
department.[1] For large spills, contact EHS or emergency services immediately.[13]

Disposal Plan

Dichloromethane waste is classified as hazardous and must be disposed of through a licensed
hazardous waste management company.[1][10] It is illegal and unsafe to dispose of
dichloromethane down the drain.[1][8] The primary disposal method for halogenated solvent
waste is high-temperature incineration.[10] Some facilities may also offer solvent recycling or
reclamation services.[10] Always follow your institution's specific procedures for arranging the
collection and disposal of hazardous waste.[1]

Visualizations
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Caption: Workflow for the safe handling and disposal of dichloromethane waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b053258?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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